Cas no 1805350-85-9 (5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine)

• Product Name: 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine
• CAS No: 1805350-85-9
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4855240
• Update Time: 2025-05-20

5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine

• Inchi： 1S/C7H7F2N3O2/c1-3-5(6(8)9)4(10)2-11-7(3)12(13)14/h2,6H,10H2,1H3
• InChI Key： AVIFSPLCZXRFAL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7

Additional information on 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine

5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine: A Comprehensive Overview

5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine, also known by its CAS number 1805350-85-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The molecule's structure features a pyridine ring with substituents at positions 2, 3, 4, and 5, including an amino group, a difluoromethyl group, a methyl group, and a nitro group. These functional groups contribute to the compound's chemical reactivity and biological activity.

The synthesis of 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Researchers have employed various methodologies to construct this compound, including nucleophilic aromatic substitution, electrophilic substitution, and cross-coupling reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium catalysts in coupling reactions has significantly improved the yield and purity of the final product.

The biological activity of 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases. The amino group at position 5 and the nitro group at position 2 are particularly important for its interaction with biological targets such as enzymes and receptors. For example, studies have shown that this compound exhibits inhibitory activity against certain kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine has also been explored for its potential in agrochemicals. The presence of fluorinated groups in the molecule enhances its stability under environmental conditions, making it a promising candidate for herbicides or insecticides. Recent research has focused on optimizing the compound's bioavailability and reducing its environmental footprint through structural modifications.

The structural versatility of 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine has also made it an interesting subject for materials science applications. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis or as a component in advanced materials such as conductive polymers or metal-organic frameworks (MOFs). These applications highlight the compound's potential beyond traditional pharmaceutical uses.

From a synthetic perspective, the preparation of 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine presents several challenges due to the sensitivity of certain functional groups during reaction conditions. Researchers have developed innovative strategies to overcome these challenges, such as using protecting groups or employing mild reaction conditions to preserve sensitive functionalities like the nitro group.

In conclusion, 5-Amino-4-(difluoromethyl)-3-methyl-2-nitropyridine, with its unique structure and diverse functional groups, continues to be a focal point in various scientific disciplines. Its potential applications span from drug discovery to agrochemicals and materials science, driven by ongoing research into its synthesis, biological activity, and structural modifications. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in addressing global challenges in health and sustainability.